Cas no 88279-21-4 (2H-Indazole, 3-chloro-5-nitro-2-(4-nitrophenyl)-)

• Product Name: 2H-Indazole, 3-chloro-5-nitro-2-(4-nitrophenyl)-
• CAS No: 88279-21-4
• MF: C₁₃H₇ClN₄O₄
• MW: 318.672081232071
• CID: 639009
• PubChem ID: 13143686
• Update Time: 2025-04-19

2H-Indazole, 3-chloro-5-nitro-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole, 3-chloro-5-nitro-2-(4-nitrophenyl)-
• 3-chloro-5-nitro-2-(4-nitrophenyl)indazole
• 88279-21-4
• DTXSID00521503
• 3-Chloro-5-nitro-2-(4-nitrophenyl)-2H-indazole

• Inchi： 1S/C13H7ClN4O4/c14-13-11-7-10(18(21)22)5-6-12(11)15-16(13)8-1-3-9(4-2-8)17(19)20/h1-7H
• InChI Key： ZBDLEQUEUBYEMS-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=CC2=NN1C1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 318.0155824g/mol
• Monoisotopic Mass: 318.0155824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 110Ų